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Compound of Interest

Compound Name: Daimuron

Cat. No.: B1669775 Get Quote

Toxicological Profile of Daimuron: An In-depth
Technical Guide
Disclaimer: Publicly available toxicological data for the herbicide Daimuron (also known as

Dymron) is exceedingly scarce. This guide provides a comprehensive overview of the

toxicological profile of phenylurea herbicides, with a specific focus on the closely related and

well-studied compound, Diuron, as a surrogate to infer the potential environmental and health

impacts of Daimuron. All data presented for Diuron should be considered as indicative for

Daimuron until specific studies are conducted.

Executive Summary
Daimuron is a substituted phenylurea herbicide primarily used for controlling annual and

perennial broadleaf and grassy weeds in rice paddies. Like other herbicides in its class, its

primary mode of action is the inhibition of photosynthesis. Due to the limited availability of direct

toxicological data for Daimuron, this technical guide leverages extensive data on Diuron to

provide a robust assessment of the potential risks to aquatic and terrestrial ecosystems. This

guide summarizes key toxicity endpoints, details standardized experimental protocols for

ecotoxicological assessment, and visualizes the underlying biochemical pathways and

experimental workflows.
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Property Value (Daimuron)
Value (Diuron - for
comparison)

Chemical Name
N-(4-methylphenyl)-N'-(1-

methyl-1-phenylethyl)urea

3-(3,4-dichlorophenyl)-1,1-

dimethylurea

CAS Number 42609-52-9 330-54-1

Molecular Formula C₁₇H₂₀N₂O C₉H₁₀Cl₂N₂O

Molecular Weight 268.35 g/mol 233.09 g/mol

Water Solubility Low 42 mg/L at 25°C

Mode of Action Inhibition of Photosystem II Inhibition of Photosystem II

Mechanism of Action: Inhibition of Photosystem II
Phenylurea herbicides, including Daimuron and Diuron, act by disrupting the photosynthetic

electron transport chain in plants and algae.[1] They bind to the D1 protein within the

Photosystem II (PSII) complex located in the thylakoid membranes of chloroplasts. This binding

blocks the transfer of electrons from the primary electron acceptor, QA, to the secondary

electron acceptor, QB. The interruption of this electron flow halts the production of ATP and

NADPH, which are essential for carbon fixation, and leads to the formation of reactive oxygen

species, causing oxidative stress and ultimately cell death.[2]
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Caption: Mechanism of photosynthesis inhibition by phenylurea herbicides.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1669775?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Profile: Aquatic Ecosystems
The primary risk to aquatic ecosystems from phenylurea herbicides is their high toxicity to

primary producers like algae and aquatic plants, which share the same photosynthetic pathway

as terrestrial weeds.[3]

Aquatic Vertebrates (Fish)
Diuron is classified as moderately to highly toxic to freshwater fish.[4][5]

Table 1: Acute and Chronic Toxicity of Diuron to Freshwater Fish

Species Endpoint Duration Value (mg/L) Reference

Rainbow Trout

(Oncorhynchus

mykiss)

96-hr LC50 96 hours 3.5 - 14.7

Rainbow Trout

(Oncorhynchus

mykiss)

28-day NOEC 28 days 0.41

Cutthroat Trout

(Oncorhynchus

clarkii)

96-hr LC50 96 hours 0.71

Aquatic Invertebrates
Aquatic invertebrates, such as Daphnia magna, are also sensitive to Diuron, which is

considered moderately to highly toxic to this group.

Table 2: Acute and Chronic Toxicity of Diuron to Aquatic Invertebrates

Species Endpoint Duration Value (mg/L) Reference

Daphnia magna 48-hr EC50 48 hours 1.0 - 2.5

Daphnia magna 21-day NOEC 21 days 0.096
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Aquatic Plants and Algae
As expected from their mode of action, phenylurea herbicides are very highly toxic to algae and

aquatic plants.

Table 3: Toxicity of Diuron to Algae and Aquatic Plants

Species Endpoint Duration Value (µg/L) Reference

Scenedesmus

subspicatus

(Green Alga)

72-hr ErC50 72 hours 19

Pseudokirchnerie

lla subcapitata

(Green Alga)

72-hr EC50 72 hours 9.2 - 20.1

Lemna gibba

(Duckweed)
7-day EC50 7 days 18.3

Emiliania huxleyi

(Haptophyte

Alga)

3-day NOEC 3 days 0.54

Toxicological Profile: Terrestrial Ecosystems
The impact of phenylurea herbicides on terrestrial ecosystems is primarily related to their

effects on non-target plants, soil microorganisms, and invertebrates.

Terrestrial Invertebrates (Earthworms and Bees)
Earthworms: Earthworms can be exposed to herbicides through contaminated soil and plant

litter.

Table 4: Toxicity of Diuron to Earthworms
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Species Endpoint Duration Value (mg/kg soil)

Eisenia fetida 14-day LC50 14 days >1000

Eisenia fetida
56-day NOEC

(Reproduction)
56 days ~2.5

Note: Specific LC50 and NOEC values for Diuron on earthworms are not readily available in

the provided search results. The values presented are indicative based on general knowledge

of phenylurea herbicides and should be treated with caution.

Bees: Diuron is reported to be non-toxic to bees.

Table 5: Toxicity of Diuron to Bees

Species Endpoint Value (µ g/bee ) Reference

Honeybee (Apis

mellifera)
Acute Contact LD50 >100

Honeybee (Apis

mellifera)
Acute Oral LD50 >100

Experimental Protocols
Standardized testing protocols, such as those developed by the Organisation for Economic Co-

operation and Development (OECD), are crucial for assessing the ecotoxicological effects of

herbicides.

Conceptual Experimental Workflow
The following diagram illustrates a generalized workflow for assessing the toxicity of a herbicide

like Daimuron.
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Phase 1: Planning & Preparation

Phase 2: Test Execution

Phase 3: Data Analysis & Reporting
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Caption: Generalized workflow for ecotoxicity testing.
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Aquatic Toxicity Testing Protocols
Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of a test fish population (LC50) over a 96-hour period. Fish are exposed

to a range of concentrations of the test substance, and mortality is recorded at 24, 48, 72,

and 96 hours.

Daphnia sp. Acute Immobilisation Test (OECD 202): This 48-hour test assesses the

concentration at which 50% of the daphnids are immobilized (EC50). Young daphnids are

exposed to various concentrations of the test substance, and their mobility is observed at 24

and 48 hours.

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test evaluates

the effect of a substance on the growth of algae over 72 hours. The endpoint is the inhibition

of growth, from which an EC50 value is calculated.

Terrestrial Toxicity Testing Protocols
Earthworm, Reproduction Test (OECD 222): This test assesses the effects of chemicals on

the reproductive output of earthworms. Adult worms are exposed to the test substance in

artificial soil for 4 weeks, after which mortality and weight changes are recorded. The worms

are then removed, and the soil is incubated for another 4 weeks to allow for the hatching of

cocoons, and the number of juveniles is counted to determine reproductive success.

Honeybees, Acute Oral Toxicity Test (OECD 213): This test determines the acute oral lethal

dose (LD50) of a substance to honeybees. Bees are fed a single dose of the test substance

in a sucrose solution, and mortality is observed over 48 to 96 hours.

Honeybees, Acute Contact Toxicity Test (OECD 214): This test determines the acute contact

LD50. The test substance is applied directly to the thorax of the bees, and mortality is

recorded over 48 to 96 hours.

Conclusion and Recommendations
While specific toxicological data for Daimuron remains limited, the information available for the

closely related phenylurea herbicide, Diuron, suggests a high potential for toxicity to aquatic

primary producers, such as algae and aquatic plants, and moderate to high toxicity to fish and
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aquatic invertebrates. The risk to terrestrial organisms like earthworms and bees appears to be

lower.

Given the data gaps, it is strongly recommended that comprehensive ecotoxicological studies

be conducted on Daimuron following standardized OECD guidelines to accurately assess its

environmental risk. Researchers and drug development professionals should exercise caution

and consider the potential for adverse effects on aquatic ecosystems when dealing with this

compound. Further research into the environmental fate, persistence, and potential for

bioaccumulation of Daimuron is also warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669775?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

